Cas no 35652-37-0 (1,2,4,5-Cyclohexanetetrol)

1,2,4,5-Cyclohexanetetrol structure
1,2,4,5-Cyclohexanetetrol structure
Product Name:1,2,4,5-Cyclohexanetetrol
CAS No:35652-37-0
MF:C6H12O4
MW:148.157082557678
CID:1471673
PubChem ID:546000
Update Time:2025-04-20

1,2,4,5-Cyclohexanetetrol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Cyclohexanetetrol
    • 1,2,4,5-tetrahydroxycyclohexane
    • SCHEMBL338223
    • Q65963771
    • 1,4,2,5 Cyclohexanetetrol
    • RDIDGZFQASQXBU-UHFFFAOYSA-N
    • 35652-37-0
    • DTXSID501312132
    • Inchi: 1S/C6H12O4/c7-3-1-4(8)6(10)2-5(3)9/h3-10H,1-2H2
    • InChI Key: RDIDGZFQASQXBU-UHFFFAOYSA-N
    • SMILES: OC1CC(C(CC1O)O)O

Computed Properties

  • Exact Mass: 148.07356
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
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